Cas no 124901-96-8 (2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene)

• Product Name: 2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
• CAS No: 124901-96-8
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 2066522
• PubChem ID: 14427399
• Update Time: 2025-04-21

2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene Chemical and Physical Properties

Names and Identifiers

• 2',7-dihydroxy-4',8-dimethoxyisoflavan-3 -ene
• 4',8,Di-Me ether-2',4',7,8-Tetrahydroxisoflavene
• 7,2'-dihydroxy-8,4'-dimethoxyisoflavene
• 7,2'-Dihydroxy-8,4'-dimethoxyisoflav-3-ene
• 3-(2-hydroxy-4-methoxyphenyl)-8-methoxy-2H-chromen-7-ol
• LMPK12080070
• SCHEMBL6498965
• 124901-96-8

• Inchi： 1S/C17H16O5/c1-20-12-4-5-13(15(19)8-12)11-7-10-3-6-14(18)17(21-2)16(10)22-9-11/h3-8,18-19H,9H2,1-2H3
• InChI Key： BEHFIWGOMWQJQZ-UHFFFAOYSA-N
• SMILES： COC1C=C(O)C(C2COC3C(=CC=C(C=3OC)O)C=2)=CC=1

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.591
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 8-O-methylated isoflavonoids